Cas no 1265896-23-8 (2-((3-(3,3-Diphenylpropyl)ureido)oxy)acetic acid)

• Product Name: 2-((3-(3,3-Diphenylpropyl)ureido)oxy)acetic acid
• CAS No: 1265896-23-8
• MF: C₁₈H₂₀N₂O₄
• MW: 328.362404823303
• MDL: MFCD18433094
• CID: 5307606
• Update Time: 2025-05-27

2-((3-(3,3-Diphenylpropyl)ureido)oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((3-(3,3-Diphenylpropyl)ureido)oxy)acetic acid
• Acetic acid, 2-[[[[(3,3-diphenylpropyl)amino]carbonyl]amino]oxy]-
• 2-[[[[(3,3-Diphenylpropyl)amino]carbonyl]amino]oxy]acetic acid

• MDL： MFCD18433094
• Inchi： 1S/C18H20N2O4/c21-17(22)13-24-20-18(23)19-12-11-16(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-10,16H,11-13H2,(H,21,22)(H2,19,20,23)
• InChI Key： YNZNATOSBIFULU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CONC(NCCC(C1=CC=CC=C1)C1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-((3-(3,3-Diphenylpropyl)ureido)oxy)acetic acid

Comprehensive Overview of 2-((3-(3,3-Diphenylpropyl)ureido)oxy)acetic acid (CAS No. 1265896-23-8)

2-((3-(3,3-Diphenylpropyl)ureido)oxy)acetic acid (CAS No. 1265896-23-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique ureidooxyacetic acid structure, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structure-activity relationship (SAR), which may offer insights into designing novel therapeutic agents.

The compound's CAS No. 1265896-23-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its diphenylpropyl moiety is a notable feature, contributing to its lipophilicity and potential interaction with biological targets. This property makes it a candidate for studies involving enzyme inhibition or receptor modulation, topics frequently searched by professionals in medicinal chemistry.

In recent years, the demand for custom synthesis and high-purity compounds like 2-((3-(3,3-Diphenylpropyl)ureido)oxy)acetic acid has surged, driven by advancements in precision medicine and targeted drug delivery. These trends align with user queries on platforms like Google and PubMed, where terms such as "novel ureido derivatives" and "acetic acid-based therapeutics" are increasingly popular. The compound's potential role in cancer research and inflammatory diseases further elevates its relevance.

From a synthetic chemistry perspective, the preparation of CAS No. 1265896-23-8 involves multi-step organic reactions, including urea formation and etherification. These processes are often optimized for yield improvement and green chemistry principles, addressing the growing emphasis on sustainable lab practices. Such details are highly sought after in academic and industrial forums.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 2-((3-(3,3-Diphenylpropyl)ureido)oxy)acetic acid, ensuring its purity and structural integrity. These methods are frequently discussed in online communities focused on analytical chemistry and quality control, reflecting the compound's technical appeal.

In summary, 2-((3-(3,3-Diphenylpropyl)ureido)oxy)acetic acid (CAS No. 1265896-23-8) represents a promising area of research at the intersection of organic synthesis and biomedical applications. Its structural complexity and functional versatility make it a subject of ongoing exploration, resonating with contemporary scientific inquiries and industry demands.